Cas no 2227794-42-3 ((3S)-3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid
• CAS No: 2227794-42-3
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 6324027
• PubChem ID: 97727572
• Update Time: 2025-10-29

(3S)-3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid
• EN300-1926884
• 2227794-42-3

• Inchi： 1S/C8H8BrNO3/c9-5-2-1-3-10-8(5)6(11)4-7(12)13/h1-3,6,11H,4H2,(H,12,13)/t6-/m0/s1
• InChI Key： CCUOXMKTXVEPBT-LURJTMIESA-N
• SMILES： BrC1=CC=CN=C1[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 244.96876g/mol
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on (3S)-3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid

Comprehensive Overview of (3S)-3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid (CAS No. 2227794-42-3)

The compound (3S)-3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid (CAS No. 2227794-42-3) is a chiral organic molecule featuring a pyridine ring substituted with a bromine atom and a hydroxypropanoic acid moiety. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research. The 3-bromopyridine core is particularly noteworthy due to its role in cross-coupling reactions, which are pivotal in modern drug discovery. Researchers are increasingly focusing on such halogenated pyridine derivatives for their potential in designing kinase inhibitors and other bioactive molecules.

In recent years, the demand for chiral building blocks like (3S)-3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid has surged, driven by the growing emphasis on enantioselective synthesis. The compound’s hydroxypropanoic acid segment offers functional versatility, enabling further derivatization for applications in medicinal chemistry and material science. Its CAS No. 2227794-42-3 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings.

One of the trending topics in organic chemistry is the development of sustainable synthetic routes. (3S)-3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid aligns with this trend, as researchers explore greener catalysts and solvent-free conditions for its preparation. Questions like "How to optimize the yield of 3-bromopyridine derivatives?" or "What are the applications of chiral hydroxy acids in drug design?" are commonly encountered in forums and search engines, highlighting the compound’s interdisciplinary appeal.

From a technical perspective, the compound’s stereocenter at the 3-position is critical for its biological activity. Studies suggest that the (3S)-configuration enhances binding affinity to certain enzymatic targets, making it a focal point for structure-activity relationship (SAR) studies. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to confirm its purity and stereochemical integrity, ensuring reproducibility in research.

The pharmacokinetic properties of (3S)-3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid are another area of interest. Its logP and aqueous solubility data are often queried in drug development circles, as these parameters influence bioavailability. Additionally, its potential as a metabolite or prodrug candidate has sparked discussions in pharmacokinetics forums, with users seeking insights into its metabolic stability and clearance rates.

In summary, (3S)-3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid (CAS No. 2227794-42-3) exemplifies the convergence of synthetic chemistry and life sciences. Its structural features and applications resonate with current trends like green chemistry, enantioselective catalysis, and rational drug design, making it a compound of enduring significance in scientific research.